Cas no 61736-05-8 (Phenanthrene, hexabromo-)

• Product Name: Phenanthrene, hexabromo-
• CAS No: 61736-05-8
• MF: C₁₄H₄Br₆
• MW: 651.60555934906
• CID: 468056
• PubChem ID: 21502398
• Update Time: 2025-04-19

Phenanthrene, hexabromo- Chemical and Physical Properties

Names and Identifiers

• Phenanthrene, hexabromo-
• 1,2,3,4,5,6-hexabromophenanthrene
• DTXSID10615109
• 61736-05-8
• SCHEMBL11815405

• Inchi： 1S/C14H4Br6/c15-7-4-2-5-1-3-6-9(8(5)11(7)17)12(18)14(20)13(19)10(6)16/h1-4H
• InChI Key： GVJVHGKHBPRVGA-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=C(C2=CC=C3C=CC(=C(C3=C21)Br)Br)Br)Br)Br

Computed Properties

• Exact Mass: 645.54112
• Monoisotopic Mass: 645.54133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0